Cas no 4695-06-1 (ACETIC ACID, [(AMINOCARBONYL)THIO]-)
![ACETIC ACID, [(AMINOCARBONYL)THIO]- structure](https://www.kuujia.com/scimg/cas/4695-06-1x500.png)
ACETIC ACID, [(AMINOCARBONYL)THIO]- Chemical and Physical Properties
Names and Identifiers
-
- ACETIC ACID, [(AMINOCARBONYL)THIO]-
- (Aminocarbonylthio)acetic acid
- Acetic acid, 2-[(aminocarbonyl)thio]-
- S-carbamylthioglycolic acid
- E72504
- 2-carbamoylsulfanylacetic acid
- 2-(carbamoylthio)acetic acid
- YSKMUSXKBMZDMH-UHFFFAOYSA-N
- (Carbamoylsulfanyl)acetic acid
- 4695-06-1
- carbamoylmercaptoacetic acid
- WS-00518
- DTXSID10633883
- SCHEMBL9937830
- AKOS006342034
- DTXCID20584635
-
- MDL: MFCD19203488
- Inchi: InChI=1S/C3H5NO3S/c4-3(7)8-1-2(5)6/h1H2,(H2,4,7)(H,5,6)
- InChI Key: YSKMUSXKBMZDMH-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 134.99901420Da
- Monoisotopic Mass: 134.99901420Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 106Ų
ACETIC ACID, [(AMINOCARBONYL)THIO]- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
AstaTech | E72504-0.25/G |
2-(CARBAMOYLTHIO)ACETIC ACID |
4695-06-1 | 95% | 0.25g |
$66 | 2023-09-19 |
ACETIC ACID, [(AMINOCARBONYL)THIO]- Related Literature
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Valery A. Barachevsky,Yury A. Puankov,Tatyana M. Valova,Olga I. Kobeleva,K. Lyssenko New J. Chem., 2009,33, 2267-2277
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Hannah James,Brendan J. Kennedy,Thomas A. Whittle,Maxim Avdeev Dalton Trans., 2014,43, 17085-17089
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3. Synthesis and properties of rhenium tricarbonyl complex bearing N-fused tetraphenylporphyrin ligand†Motoki Toganoh,Tomoya Ishizuka Chem. Commun., 2004, 2464-2465
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Y.-B. Wang,T.-H. Pan,Q. Liang,X.-H. Huang,S.-T. Wu,C.-C. Huang CrystEngComm, 2010,12, 3886-3893
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Miguel A. C. Teixeira,Steve Arscott,Simon J. Cox Soft Matter, 2018,14, 5369-5382
Additional information on ACETIC ACID, [(AMINOCARBONYL)THIO]-
Comprehensive Overview of ACETIC ACID, [(AMINOCARBONYL)THIO]- (CAS No. 4695-06-1)
ACETIC ACID, [(AMINOCARBONYL)THIO]-, with the CAS number 4695-06-1, is a specialized organic compound that has garnered significant attention in biochemical and industrial applications. This compound, often referred to by its systematic name, combines the structural features of acetic acid with a thioamide functional group, making it a versatile intermediate in synthetic chemistry. Researchers and manufacturers value its unique properties, which include reactivity in nucleophilic substitution reactions and potential applications in agrochemical and pharmaceutical synthesis.
The growing interest in sustainable chemistry and green synthesis has placed compounds like ACETIC ACID, [(AMINOCARBONYL)THIO]- at the forefront of innovation. As industries seek eco-friendly alternatives to traditional reagents, this compound's role in catalytic processes and biodegradable material production has become a hot topic among chemists. Its molecular structure allows for efficient transformations, reducing waste and energy consumption—a key concern for modern circular economy initiatives.
One of the most frequently searched questions about CAS No. 4695-06-1 revolves around its safety profile and handling precautions. While the compound is not classified under restrictive regulations, proper laboratory practices, such as using personal protective equipment (PPE) and working in well-ventilated areas, are essential. Users also inquire about its solubility (it is typically soluble in polar solvents like water and ethanol) and storage conditions (recommended at room temperature in airtight containers).
In the context of biomedical research, ACETIC ACID, [(AMINOCARBONYL)THIO]- has been explored for its potential as a building block in drug discovery. Its thioamide moiety is particularly valuable in designing enzyme inhibitors and antimicrobial agents, aligning with the global demand for novel antibiotic alternatives. Recent studies highlight its utility in creating peptidomimetics, which mimic natural peptides but with enhanced stability—a critical factor in drug delivery systems.
The compound's relevance extends to agricultural science, where it serves as a precursor for crop protection agents. With increasing focus on food security and sustainable farming, researchers are investigating derivatives of 4695-06-1 for their herbicidal and fungicidal properties. These applications address the urgent need for low-toxicity pesticides that minimize environmental impact without compromising efficacy.
From a commercial perspective, suppliers of ACETIC ACID, [(AMINOCARBONYL)THIO]- emphasize its high purity grades (e.g., ≥98%) and batch consistency, which are critical for reproducible research outcomes. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its quality, ensuring compliance with Good Laboratory Practice (GLP) standards. These factors contribute to its popularity in contract manufacturing organizations (CMOs) and academic laboratories alike.
Emerging trends in computational chemistry have further amplified interest in this compound. Molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) models frequently utilize 4695-06-1 as a reference structure to predict biological activity. Such in silico approaches accelerate the identification of promising derivatives, reducing reliance on animal testing—a priority for ethical research practices.
In summary, ACETIC ACID, [(AMINOCARBONYL)THIO]- (CAS No. 4695-06-1) represents a multifaceted compound with applications spanning pharmaceuticals, agriculture, and green chemistry. Its adaptability to contemporary scientific challenges—such as antibiotic resistance and sustainable production—ensures its continued relevance. For researchers seeking detailed synthetic protocols or spectroscopic data, peer-reviewed journals and chemical databases remain indispensable resources.
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